Cas no 1344812-36-7 (2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-ethoxy-)

• Product Name: 2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-ethoxy-
• CAS No: 1344812-36-7
• MF: C₁₁H₁₀Cl₂O₂
• MW: 245.101901531219
• CID: 5208134
• Update Time: 2025-07-25

2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-ethoxy-
• 1-(2,4-Dichlorophenyl)-3-ethoxyprop-2-en-1-one

• Inchi： 1S/C11H10Cl2O2/c1-2-15-6-5-11(14)9-4-3-8(12)7-10(9)13/h3-7H,2H2,1H3
• InChI Key： RPLRVGOHUBZLCA-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1Cl)(=O)C=COCC

Additional information on 2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-ethoxy-

Recent Advances in the Study of 2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-ethoxy- (CAS: 1344812-36-7)

The compound 2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-ethoxy- (CAS: 1344812-36-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its dichlorophenyl and ethoxy functional groups, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, shedding light on its role in drug development and disease treatment.

One of the key areas of research involves the synthesis and optimization of 2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-ethoxy-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the environmental impact of the production process. The researchers employed a combination of palladium-catalyzed cross-coupling and selective oxidation reactions, achieving a scalable and cost-effective method for large-scale production. This advancement is particularly relevant for pharmaceutical companies aiming to incorporate this compound into their drug pipelines.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's potential as an anti-inflammatory and anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-ethoxy- exhibits potent inhibitory effects on NF-κB signaling pathways, which are critical in inflammation and cancer progression. The compound was shown to reduce pro-inflammatory cytokine production in macrophage cells and inhibit tumor growth in mouse models, suggesting its potential as a dual-action therapeutic agent.

Further investigations into the molecular mechanisms underlying these effects have revealed that the compound interacts with specific protein targets, including kinases and transcription factors. A high-throughput screening study identified several potential binding partners, with particular emphasis on its affinity for the p65 subunit of NF-κB. Molecular docking simulations and X-ray crystallography studies have provided detailed insights into the binding interactions, which could inform the design of more potent derivatives.

Despite these promising findings, challenges remain in the clinical translation of 2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-ethoxy-. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications to improve its drug-like properties. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to enhance its stability and therapeutic efficacy.

In conclusion, the recent research on 2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-ethoxy- (CAS: 1344812-36-7) highlights its potential as a versatile scaffold for drug development. Advances in synthesis, coupled with a deeper understanding of its biological activity and mechanisms, position this compound as a valuable tool in the fight against inflammation and cancer. Future studies should focus on optimizing its pharmacokinetic profile and evaluating its safety and efficacy in clinical trials.